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Nicotinamide adenine dinucleotide, [adenine-2,8-3H] Nicotinamide adenine dinucleotide, [adenine-2,8-3H]
Brand Name: Vulcanchem
CAS No.: 107688-05-1
VCID: VC0034102
InChI: InChI=1S/C21H27N7O14P2/c22-17-12-19(25-7-24-17)28(8-26-12)21-14(31)13(30)11(40-21)6-38-43(34,35)42-44(36,37)41-16-10(5-29)39-20(15(16)32)27-3-1-2-9(4-27)18(23)33/h1-4,7-8,10-11,13-16,20-21,29-32H,5-6H2,(H5-,22,23,24,25,33,34,35,36,37)/t10-,11-,13-,14-,15-,16-,20-,21-/m1/s1/i7T,8T
SMILES: C1=CC(=C[N+](=C1)C2C(C(C(O2)CO)OP(=O)([O-])OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)C(=O)N
Molecular Formula: C21H27N7O14P2
Molecular Weight: 667.446

Nicotinamide adenine dinucleotide, [adenine-2,8-3H]

CAS No.: 107688-05-1

Cat. No.: VC0034102

Molecular Formula: C21H27N7O14P2

Molecular Weight: 667.446

* For research use only. Not for human or veterinary use.

Nicotinamide adenine dinucleotide, [adenine-2,8-3H] - 107688-05-1

Specification

CAS No. 107688-05-1
Molecular Formula C21H27N7O14P2
Molecular Weight 667.446
IUPAC Name [[(2R,3S,4R,5R)-5-(6-amino-2,8-ditritiopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-(3-carbamoylpyridin-1-ium-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] phosphate
Standard InChI InChI=1S/C21H27N7O14P2/c22-17-12-19(25-7-24-17)28(8-26-12)21-14(31)13(30)11(40-21)6-38-43(34,35)42-44(36,37)41-16-10(5-29)39-20(15(16)32)27-3-1-2-9(4-27)18(23)33/h1-4,7-8,10-11,13-16,20-21,29-32H,5-6H2,(H5-,22,23,24,25,33,34,35,36,37)/t10-,11-,13-,14-,15-,16-,20-,21-/m1/s1/i7T,8T
Standard InChI Key BAWFJGJZGIEFAR-UHITYLIUSA-N
SMILES C1=CC(=C[N+](=C1)C2C(C(C(O2)CO)OP(=O)([O-])OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)C(=O)N

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